1-Butanone, 1-(4-fluorophenyl)-4-(4-(2-hydroxy-3-(2-methylphenoxy)propyl)-1-piperazinyl)-, dihydrochloride

• CAS No.: 40943-87-1
• Molecular Formula: C24H33Cl2FN2O3
• Molecular Weight: 487.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-[4-[2-hydroxy-3-(2-methylphenoxy)propyl]piperazin-1-yl]butan-1-one;dihydrochloride
• InChI: InChI=1S/C24H31FN2O3.2ClH/c1-19-5-2-3-7-24(19)30-18-22(28)17-27-15-13-26(14-16-27)12-4-6-23(29)20-8-10-21(25)11-9-20;;/h2-3,5,7-11,22,28H,4,6,12-18H2,1H3;2*1H
• InChI Key: BQZLPKBLQMQCTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2CCN(CC2)CCCC(=O)C3=CC=C(C=C3)F)O.Cl.Cl

Description

The compound 1-Butanone, 1-(4-fluorophenyl)-4-(4-(2-hydroxy-3-(2-methylphenoxy)propyl)-1-piperazinyl)-, dihydrochloride is a structurally complex molecule featuring a butanone backbone substituted with a 4-fluorophenyl group at position 1 and a piperazine ring at position 2. The piperazine moiety is further functionalized with a 2-hydroxy-3-(2-methylphenoxy)propyl chain. The dihydrochloride salt form enhances its solubility and stability, making it suitable for pharmacological applications . The 4-fluorophenyl group may influence receptor binding affinity, while the hydroxypropylphenoxy substituent could modulate lipophilicity and metabolic stability.

Biological Activity

1-Butanone, 1-(4-fluorophenyl)-4-(4-(2-hydroxy-3-(2-methylphenoxy)propyl)-1-piperazinyl)-, dihydrochloride, commonly referred to as a derivative of trifluperidol, is a compound that has garnered attention in pharmacological research due to its potential therapeutic applications, particularly in the treatment of psychiatric disorders. This article delves into its biological activity, pharmacodynamics, and potential clinical implications.

• Molecular Formula : C24H33Cl2FN2O
• Molecular Weight : 463.45 g/mol
• Structure : The compound features a piperazine moiety and a fluorophenyl group, which are critical for its biological activity.

The compound primarily acts as an antipsychotic agent. It is believed to exert its effects through:

• Dopamine Receptor Antagonism : Similar to other antipsychotic medications, it likely interacts with dopamine D2 receptors in the brain, which is crucial for managing symptoms of schizophrenia and other psychotic disorders .
• Serotonin Receptor Modulation : There is evidence suggesting that it may also influence serotonin receptors, contributing to its mood-stabilizing effects .

Antipsychotic Effects

Research indicates that this compound exhibits significant antipsychotic properties comparable to established drugs like haloperidol. In various neuroleptic tests, it has shown efficacy in reducing psychotic symptoms with a lower incidence of extrapyramidal side effects .

Neuroprotective Properties

Studies have suggested potential neuroprotective effects, which may be beneficial in treating neurodegenerative conditions. The presence of the piperazine group is thought to enhance its neuroprotective capabilities by modulating neurotransmitter systems .

Analgesic Activity

Preliminary findings indicate that derivatives of this compound may exhibit analgesic properties superior to traditional analgesics like acetylsalicylic acid. This suggests a broader therapeutic profile that could extend beyond psychiatric applications .

Case Studies and Research Findings

Study	Findings
Neuroleptic Activity	A study on various 1-butanone derivatives found that the compound demonstrated potent neuroleptic activity with reduced side effects compared to traditional antipsychotics .
Analgesic Efficacy	Research indicated that certain derivatives exhibited significant analgesic effects in animal models, outperforming conventional analgesics in specific tests .
Neuroprotective Effects	Investigations into the neuroprotective properties revealed that the compound could mitigate neuronal damage in models of neurodegeneration .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-[4-[2-(4-Chloro-2-methylphenoxy)ethyl]piperazin-1-yl]-1-(4-fluorophenyl)butan-1-one dihydrochloride

• Structural Differences: The piperazine substituent here is a 2-(4-chloro-2-methylphenoxy)ethyl group instead of the hydroxypropylphenoxy chain in the target compound.
• However, the absence of a hydroxyl group may reduce hydrogen-bonding interactions with receptors, possibly altering efficacy or selectivity .
• Pharmacological Relevance: Both compounds are dihydrochloride salts, suggesting similar solubility profiles. The chloro-methylphenoxy group might confer stronger σ-receptor affinity compared to the target compound’s hydroxypropylphenoxy group.

4-[4-(2-Methoxyphenyl)piperazin-1-yl]-1-(3,4,5-trimethoxyphenyl)butan-1-one dihydrochloride

• Structural Differences: Features a 2-methoxyphenylpiperazinyl group and a 3,4,5-trimethoxyphenylbutanone core.
• Functional Impact : Methoxy groups are electron-donating, which may enhance π-π interactions with aromatic residues in receptor binding pockets. The trimethoxyphenyl group could improve metabolic stability but reduce CNS penetration due to increased polarity .
• Pharmacological Relevance: This compound’s structure aligns with adenosine receptor ligands, contrasting with the target compound’s likely dopaminergic or serotonergic activity.

1-(4-Fluorophenyl)-4-(1,4,5,6-tetrahydroazepino[4,5-b]indol-3(2H)-yl)-1-butanone

• Structural Differences: Replaces the piperazine ring with a tetrahydroazepino indole moiety.
• Functional Impact: The bicyclic indole system may enhance binding to serotonin or dopamine receptors due to structural mimicry of endogenous neurotransmitters.
• Pharmacological Relevance : Likely exhibits stronger affinity for 5-HT₂ receptors compared to the target compound.

4-Chloro-1-[4-(1,1-dimethylethyl)phenyl]-1-butanone

• Structural Differences: A simpler butanone derivative with chloro and tert-butyl substituents.
• Functional Impact: The tert-butyl group confers high lipophilicity, favoring non-polar interactions.
• Pharmacological Relevance : Likely used as a chemical intermediate or pesticide rather than a CNS-active drug.

Data Table: Key Properties and Comparisons

Property/Compound	Target Compound	4-[4-(Chloro-methylphenoxy)ethyl]piperazinyl Analog	4-(2-Methoxyphenyl)piperazinyl Analog	Tetrahydroazepino Indole Analog
Molecular Weight	~550 g/mol	~560 g/mol	~600 g/mol	~530 g/mol
Key Substituents	Hydroxypropylphenoxy	Chloro-methylphenoxyethyl	Methoxyphenyl, trimethoxyphenyl	Tetrahydroazepino indole
Solubility (Water)	High (dihydrochloride)	High (dihydrochloride)	Moderate	Low
Likely Pharmacological Target	Dopamine D₂/5-HT₁A	σ-Receptors	Adenosine receptors	5-HT₂ receptors
Lipophilicity (LogP)	3.2	3.8	2.9	4.1

Research Findings and Mechanistic Insights

Piperazine vs. Azepino Indole Moieties: Piperazine derivatives (e.g., the target compound) generally exhibit balanced affinity for dopamine and serotonin receptors, while azepino indole analogs show stronger serotonergic activity .

Impact of Halogen Substituents: Fluorine (target compound) enhances metabolic stability via electron-withdrawing effects, whereas chlorine (chloro-methylphenoxy analog) increases lipophilicity and σ-receptor binding .

Salt Forms : Dihydrochloride salts in the target compound and its analogs improve aqueous solubility, critical for oral bioavailability and formulation stability .